Cas no 3188-69-0 (3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate)

3188-69-0 structure
Product name:3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate
3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate
- (1-methyl-3-phenylpyrrolidin-3-yl) propanoate
- 3188-69-0
- 1-methyl-3-phenylpyrrolidin-3-yl propanoate
- DTXSID40953788
- 3-Pyrrolidinol, 1-methyl-3-phenyl-, propionate (ester)
- 1-methyl-3-phenyl-3-pyrrolidinyl propionate
- BRN 1430738
- 1-Methyl-3-phenyl-3-pyrrolidinol propionate
- 5-21-02-00334 (Beilstein Handbook Reference)
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- Inchi: InChI=1S/C14H19NO2/c1-3-13(16)17-14(9-10-15(2)11-14)12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3
- InChI Key: HSCOGTOYLILNHR-UHFFFAOYSA-N
- SMILES: CCC(OC1(C2=CC=CC=C2)CCN(C)C1)=O
Computed Properties
- Exact Mass: 233.14167
- Monoisotopic Mass: 233.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 313°Cat760mmHg
- Flash Point: 109.6°C
- Refractive Index: 1.546
- PSA: 29.54
3-Pyrrolidinol,1-methyl-3-phenyl-, 3-propanoate Related Literature
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Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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4. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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